Cas no 146013-27-6 (2-Thiophenesulfonamide, 5-butyl-N-(1,1-dimethylethyl)-)

2-Thiophenesulfonamide, 5-butyl-N-(1,1-dimethylethyl)- structure
146013-27-6 structure
Product Name:2-Thiophenesulfonamide, 5-butyl-N-(1,1-dimethylethyl)-
CAS No:146013-27-6
MF:C12H21NO2S2
MW:275.430640935898
CID:1319486
PubChem ID:11993904
Update Time:2025-04-20

2-Thiophenesulfonamide, 5-butyl-N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenesulfonamide, 5-butyl-N-(1,1-dimethylethyl)-
    • N-tert-butyl-5-butylthiophene-2-sulfonamide
    • 5-Butyl-N-tert-butylthiophene-2-sulfonamide
    • 5-butyl-2-(N-t-butylaminosulfonyl)thiophene
    • DTXSID80475414
    • PBBBSXJIJYCYNZ-UHFFFAOYSA-N
    • SCHEMBL708647
    • 5-butyl-2-(N-t-butylaminosulfonyl)-thiophene
    • 5-Butylthiophene-2-sulfonic acid tert-butylamide
    • DA-10164
    • 146013-27-6
    • Inchi: 1S/C12H21NO2S2/c1-5-6-7-10-8-9-11(16-10)17(14,15)13-12(2,3)4/h8-9,13H,5-7H2,1-4H3
    • InChI Key: PBBBSXJIJYCYNZ-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C(CCCC)S1)(NC(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 275.10153
  • Monoisotopic Mass: 275.10137126g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 82.8Ų

Experimental Properties

  • PSA: 46.17
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